Cas no 1805026-04-3 (Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester)

• Product Name: Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester
• CAS No: 1805026-04-3
• MF: C₁₁H₁₃BrO₂
• MW: 257.12
• CID: 5076263
• Update Time: 2025-07-25

Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester
• Ethyl 3-bromo-2,5-dimethylbenzoate

• Inchi： 1S/C11H13BrO2/c1-4-14-11(13)9-5-7(2)6-10(12)8(9)3/h5-6H,4H2,1-3H3
• InChI Key： KDRQTFILVGDLPS-UHFFFAOYSA-N
• SMILES： C1(=C(C=C(C)C=C1Br)C(=O)OCC)C

Additional information on Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester

Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester (CAS No. 1805026-04-3): A Comprehensive Overview

Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester (CAS No. 1805026-04-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated benzoic acid moiety and an ethyl ester functional group. These characteristics make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The chemical structure of Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester is represented by the formula C₁₁H₁₃BrO₂. The presence of the bromine atom at the 3-position of the benzene ring and the ethyl ester group at the carboxylic acid position provides this compound with a high degree of reactivity and versatility in synthetic transformations. This makes it an attractive starting material for the synthesis of more complex molecules with potential therapeutic applications.

In recent years, there has been a growing interest in the use of brominated benzoic acid derivatives in drug discovery and development. One of the key areas of research has been their application in the development of anticancer agents. Studies have shown that certain brominated benzoic acid derivatives can exhibit potent antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of brominated benzoic acid derivatives demonstrated significant cytotoxicity against breast cancer cells, with some compounds showing selectivity over normal cells.

The synthetic versatility of Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester has also been leveraged in the development of novel antimicrobial agents. Research published in Organic & Biomolecular Chemistry in 2020 highlighted the potential of brominated benzoic acid derivatives as inhibitors of bacterial biofilm formation. The study found that these compounds effectively disrupted biofilm formation in several clinically relevant bacterial strains, including Pseudomonas aeruginosa and Staphylococcus aureus.

Beyond its applications in medicinal chemistry, Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester has also found use in other areas of chemical research. For example, it has been employed as a building block in the synthesis of advanced materials with unique optical and electronic properties. A study published in Advanced Materials in 2019 described the use of brominated benzoic acid derivatives to create novel polymers with enhanced photoluminescence and conductivity.

The physical properties of Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester, such as its melting point and solubility characteristics, are important considerations for its handling and storage. Typically, this compound is a solid at room temperature with a melting point ranging from 65°C to 70°C. It is moderately soluble in common organic solvents such as ethanol and dichloromethane but exhibits limited solubility in water. These properties make it suitable for use in various synthetic reactions under controlled conditions.

In terms of safety and handling, it is important to note that while Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation.

The environmental impact of Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester is another important consideration for its industrial use. While there is limited data available on its environmental fate and toxicity, it is generally recommended to dispose of this compound according to local environmental regulations to minimize any potential ecological impact.

In conclusion, Benzoic acid, 3-bromo-2,5-dimethyl-, ethyl ester (CAS No. 1805026-04-3) is a versatile organic compound with significant potential applications in medicinal chemistry, pharmaceutical research, and advanced materials science. Its unique structural features and synthetic versatility make it an important intermediate for the development of novel therapeutic agents and functional materials. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further expanding its utility and importance.